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Compound of Interest

Compound Name: Oxyberberine

Cat. No.: B1678073 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Oxyberberine, a naturally occurring isoquinoline alkaloid, has garnered significant attention in

the scientific community for its diverse pharmacological activities. This technical guide provides

a comprehensive overview of its synonyms, alternative names in literature, physicochemical

properties, and detailed experimental protocols. Furthermore, it elucidates the key signaling

pathways modulated by Oxyberberine, offering valuable insights for researchers in drug

discovery and development.

Synonyms and Alternative Names
Oxyberberine is known by a variety of names in scientific literature and chemical databases. A

comprehensive list of these synonyms and identifiers is provided in Table 1.

Table 1: Synonyms and Alternative Names of Oxyberberine
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Type Name/Identifier Source

Common Name Oxyberberine [1][2][3][4][5]

Systematic Name

5,6-dihydro-9,10-dimethoxy-

8H-benzo[g]-1,3-

benzodioxolo[5,6-a]quinolizin-

8-one

[4]

Alternative Names Berlambine [1][2][3][4][5]

8-Oxoberberine [1][2][4][5]

Ketoberberine [1][5]

JKL 1073A [4]

NSC 93138 [4]

CAS Number 549-21-3 [1][3][4]

PubChem CID 11066 [1]

Physicochemical and Bioactivity Data
A summary of the key physicochemical and reported bioactivity data for Oxyberberine is

presented in Table 2. This information is crucial for its handling, formulation, and interpretation

of biological studies.

Table 2: Physicochemical and Bioactivity Data of Oxyberberine
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Property Value Source

Molecular Formula C₂₀H₁₇NO₅ [1][4]

Molecular Weight 351.35 g/mol [1][5]

Appearance Yellow crystalline powder [6]

Melting Point 191-193 °C [3]

Solubility
Soluble in DMSO (3.52

mg/mL)
[5]

UV max 225, 343 nm [4]

IC₅₀ (SK-Hep-1 liver cancer

cells)
34.26 ± 3.34 μM [6]

IC₅₀ (HepG2 liver cancer cells) 62.96 ± 4.12 μM [6]

Key Signaling Pathways
Oxyberberine exerts its biological effects by modulating several key signaling pathways

implicated in inflammation, oxidative stress, and cell survival.

Oxyberberine has been shown to activate the PI3K/Akt/AMPK signaling pathway, which plays

a crucial role in regulating cellular metabolism and survival.[2][3] Activation of this pathway

contributes to the anti-diabetic and neuroprotective effects of Oxyberberine.
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Oxyberberine activates the PI3K/Akt/AMPK pathway.

Oxyberberine can inhibit the TLR4-MyD88-NF-κB signaling pathway, a key cascade in the

inflammatory response.[2] By downregulating this pathway, Oxyberberine reduces the

production of pro-inflammatory cytokines, contributing to its anti-inflammatory effects,

particularly in the context of colitis.[2]
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Oxyberberine inhibits the TLR4-MyD88-NF-κB pathway.
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Oxyberberine is an activator of the Nrf2 signaling pathway, a critical regulator of the cellular

antioxidant response.[1][3] By promoting the nuclear translocation of Nrf2, Oxyberberine
enhances the expression of antioxidant enzymes, thereby protecting cells from oxidative stress.
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Oxyberberine activates the Nrf2 antioxidant pathway.

Experimental Protocols
This section provides detailed methodologies for key experiments involving Oxyberberine,

compiled from various research articles.
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This protocol describes the extraction and purification of Oxyberberine from the root bark of

Berberis lycium.[6]

Workflow:

Dried & Powdered
Root Bark

Methanol Extraction
(72h, 30°C) Filtration & Concentration Solvent-Solvent

Partition (Chloroform)
Silica Gel Column
Chromatography Crystallization Purified
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Click to download full resolution via product page

Workflow for Oxyberberine extraction and purification.

Methodology:

Extraction:

Soak 10 kg of dried and powdered root bark of Berberis lycium in 15 L of methanol at 30°C

for 72 hours.

Filter the mixture and concentrate the filtrate to obtain the crude methanolic extract.

Fractionation:

Perform solvent-solvent fractionation of the crude extract. The chloroform fraction is used

for the isolation of Oxyberberine.

Chromatography:

Subject the chloroform fraction to column chromatography on silica gel using a gradient of

petroleum ether and ethyl acetate as the mobile phase.

Collect and pool the fractions containing Oxyberberine based on TLC analysis.

Purification:

Further purify the pooled fractions by repeated column chromatography.
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Obtain pure Oxyberberine by crystallization from an appropriate solvent system.

This protocol details the determination of the cytotoxic effects of Oxyberberine on cancer cell

lines using the MTT assay.[6]

Methodology:

Cell Seeding:

Culture cancer cells (e.g., SK-Hep-1, HepG2) in a 96-well plate at a density of 20,000

cells/mL and allow them to adhere for 24 hours.

Treatment:

Treat the cells with various concentrations of Oxyberberine and a vehicle control (e.g.,

DMSO) for 72 hours in a CO₂ incubator.

MTT Assay:

Add 10 μL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 μL of DMSO to dissolve the formazan crystals.

Data Analysis:

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Calculate the percentage of cell viability and determine the IC₅₀ value.

This protocol describes the evaluation of Oxyberberine's therapeutic potential in a dextran

sulfate sodium (DSS)-induced colitis model in mice.[2]

Methodology:

Induction of Colitis:
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Administer 3% (w/v) DSS in the drinking water of Balb/C mice for a specified period to

induce acute colitis.

Treatment:

Orally administer Oxyberberine at a predetermined dose once daily for the duration of the

experiment. Include a vehicle control group and a positive control group (e.g., a known

anti-inflammatory drug).

Monitoring and Sample Collection:

Monitor clinical symptoms such as body weight loss, stool consistency, and rectal bleeding

daily.

At the end of the experiment, collect colon tissue for histological analysis, and blood and

tissue samples for biochemical and molecular analyses (e.g., cytokine levels, protein

expression).

Data Analysis:

Evaluate the disease activity index (DAI), colon length, and histological scores.

Analyze the expression of inflammatory markers and signaling proteins in the collected

samples.

This protocol provides a general framework for the quantification of Oxyberberine using HPLC.

Specific parameters may need to be optimized based on the instrument and sample matrix.

Methodology:

Chromatographic Conditions:

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in

water) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed. A

gradient or isocratic elution can be used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1678073?utm_src=pdf-body
https://www.benchchem.com/product/b1678073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at one of Oxyberberine's maximum absorbance wavelengths

(e.g., 343 nm).

Standard and Sample Preparation:

Prepare a stock solution of a known concentration of pure Oxyberberine standard in a

suitable solvent (e.g., methanol or DMSO).

Prepare a series of calibration standards by diluting the stock solution.

Extract Oxyberberine from the sample matrix (e.g., plasma, tissue homogenate, or plant

extract) using an appropriate method (e.g., protein precipitation, liquid-liquid extraction, or

solid-phase extraction).

Analysis and Quantification:

Inject the prepared standards and samples into the HPLC system.

Construct a calibration curve by plotting the peak area of the standard against its

concentration.

Determine the concentration of Oxyberberine in the samples by interpolating their peak

areas on the calibration curve.

This comprehensive guide provides a solid foundation for researchers and professionals

working with Oxyberberine. The detailed information on its nomenclature, properties, and

biological activities, along with the provided experimental protocols and pathway diagrams, will

facilitate further investigation into the therapeutic potential of this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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